2,6-Dichloro-3-hydrazinylquinoxaline
Overview
Description
2,6-Dichloro-3-hydrazinylquinoxaline is a chemical compound with the molecular formula C8H6Cl2N4 and a molecular weight of 229.06 . It is intended for research use only and is not suitable for human or veterinary use.
Molecular Structure Analysis
The molecular structure of 2,6-Dichloro-3-hydrazinylquinoxaline consists of 8 carbon atoms, 6 hydrogen atoms, 2 chlorine atoms, and 4 nitrogen atoms . For a detailed structural analysis, please refer to a reliable chemical database or a molecular modeling software.Physical And Chemical Properties Analysis
The physical and chemical properties of 2,6-Dichloro-3-hydrazinylquinoxaline include a molecular weight of 229.07 . More specific properties such as boiling point, melting point, and solubility are not available in the current resources . For comprehensive property data, please refer to a reliable chemical database.Scientific Research Applications
- In Vivo Potential : In a murine model, 2-Chloro-3-hydrazinylquinoxaline effectively combated C. albicans cells, highlighting its potential as a viable antifungal treatment .
Antifungal Properties
Anti-Inflammatory Activity
Safety and Hazards
Future Directions
The future directions for the use and study of 2,6-Dichloro-3-hydrazinylquinoxaline are not explicitly mentioned in the available resources . As with any chemical compound, its potential uses and implications would be subject to ongoing research in various fields such as medicine, chemistry, and environmental science.
properties
IUPAC Name |
(3,7-dichloroquinoxalin-2-yl)hydrazine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6Cl2N4/c9-4-1-2-5-6(3-4)13-8(14-11)7(10)12-5/h1-3H,11H2,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UMIBNTAMBAHQPV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Cl)N=C(C(=N2)Cl)NN |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6Cl2N4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.06 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,6-Dichloro-3-hydrazinylquinoxaline | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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